molecular formula C9H8F3NO B8587615 N-[2,2,2-Trifluoro-1-(2-methylphenyl)ethylidene]hydroxylamine CAS No. 92512-70-4

N-[2,2,2-Trifluoro-1-(2-methylphenyl)ethylidene]hydroxylamine

Cat. No.: B8587615
CAS No.: 92512-70-4
M. Wt: 203.16 g/mol
InChI Key: ODINYBLLPAGPKE-UHFFFAOYSA-N
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Description

N-[2,2,2-Trifluoro-1-(2-methylphenyl)ethylidene]hydroxylamine is a useful research compound. Its molecular formula is C9H8F3NO and its molecular weight is 203.16 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

92512-70-4

Molecular Formula

C9H8F3NO

Molecular Weight

203.16 g/mol

IUPAC Name

N-[2,2,2-trifluoro-1-(2-methylphenyl)ethylidene]hydroxylamine

InChI

InChI=1S/C9H8F3NO/c1-6-4-2-3-5-7(6)8(13-14)9(10,11)12/h2-5,14H,1H3

InChI Key

ODINYBLLPAGPKE-UHFFFAOYSA-N

Canonical SMILES

CC1=CC=CC=C1C(=NO)C(F)(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

3.7 g (0.020 mol) of 2,2,2-trifluoro-1-(2-methylphenyl)-ethanone are dissolved in 20 ml of ethanol at 80° C. To the solution are added dropwise 1.4 g (0.020 mol) of hydroxylammonium chloride and 2.7 g (0.033 mol) of sodium acetate dissolved in 10 ml of water. The reaction mixture is refluxed for 5 hours, poured into ice water, and extracted with ethyl acetate. The organic phase is washed with water and brine, dried over MgSO4, and concentrated, yielding 2.7 g of 2,2,2-trifluoro-1-(2-methylphenyl)-ethanone oxime as a white solid. The crude product is used in the next reaction step without further purification.
Quantity
3.7 g
Type
reactant
Reaction Step One
Quantity
20 mL
Type
solvent
Reaction Step One
Quantity
1.4 g
Type
reactant
Reaction Step Two
Quantity
2.7 g
Type
reactant
Reaction Step Two
[Compound]
Name
ice water
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
Quantity
10 mL
Type
solvent
Reaction Step Four

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